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Compound of Interest

Compound Name: N-Formylglycine Ethyl Ester

Cat. No.: B140467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Formylglycine Ethyl Ester, a
key building block in synthetic organic chemistry. This document details its chemical structure,

physical and chemical properties, synthesis, and significant applications, with a focus on

experimental protocols and data presentation for a scientific audience.

Core Compound Properties
N-Formylglycine Ethyl Ester, also known by its synonyms Ethyl N-formylglycinate and Ethyl

formamidoacetate, is a derivative of the amino acid glycine.[1][2] Its fundamental properties are

summarized in the tables below.
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Property Value Source(s)

Molecular Formula C₅H₉NO₃ [3]

Molecular Weight 131.13 g/mol [3]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point 267-269 °C (lit.) [5]

Density 1.15 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.453 (lit.) [5]

Solubility
Soluble in common organic

solvents
[5]

Identifier Type Identifier Source(s)

CAS Number 3154-51-6 [3]

InChI Key
GMBCCEOJUWMBPF-

UHFFFAOYSA-N
[6]

SMILES CCOC(=O)CNC=O [3]

Synonyms

Ethyl N-formylglycinate, Ethyl

formamidoacetate, For-Gly-

OEt

[1][2]

Chemical Structure
The structure of N-Formylglycine Ethyl Ester consists of a glycine ethyl ester backbone with

a formyl group attached to the nitrogen atom.

Figure 1. Chemical structure of N-Formylglycine Ethyl Ester.

Spectroscopic Data
While detailed, quantitative spectroscopic data for N-Formylglycine Ethyl Ester is not readily

available in the public domain, the following tables summarize the expected spectral
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characteristics. Full spectra can be accessed through specialized databases such as

SpectraBase and ChemicalBook.[6][7][8][9]

Assignment
Expected Chemical Shift
(ppm)

Multiplicity

-CHO ~8.2 s

-NH- ~6.5-7.5 br s

-O-CH₂-CH₃ ~4.2 q

-N-CH₂-CO- ~4.1 d

-O-CH₂-CH₃ ~1.3 t

Note: The presence of the amide bond may lead to the observation of rotamers, potentially

resulting in the splitting of peaks.

Assignment Expected Chemical Shift (ppm)

-COO- ~170

-CHO ~163

-O-CH₂-CH₃ ~62

-N-CH₂-CO- ~41

-O-CH₂-CH₃ ~14

Note: The presence of rotamers may result in the appearance of two distinct signals for the

formyl and ester carbonyl carbons, as well as for the carbons adjacent to the nitrogen atom.[10]
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Functional Group Characteristic Absorption (cm⁻¹)

N-H Stretch 3300-3500

C-H Stretch (sp³) 2850-3000

C=O Stretch (Ester) 1735-1750

C=O Stretch (Amide I) ~1670

N-H Bend (Amide II) ~1550

C-O Stretch 1000-1300

Ion m/z

[M]⁺ 131

[M - OCH₂CH₃]⁺ 86

[M - COOCH₂CH₃]⁺ 58

Note: The fragmentation pattern of N-Formylglycine Ethyl Ester is expected to show

characteristic losses of the ethoxy group and the entire ethyl ester moiety.

Experimental Protocols
N-Formylglycine Ethyl Ester is a valuable intermediate in organic synthesis. The following

sections provide detailed protocols for its preparation and a key subsequent reaction.

A common method for the synthesis of N-Formylglycine Ethyl Ester involves the formylation

of glycine ethyl ester hydrochloride using methyl formate in the presence of a base.
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Reaction Setup Reaction Workup and Purification

Suspend Glycine Ethyl Ester HCl
in Methyl Formate Add Triethylamine Reflux for 20 hours Cool to Room Temperature Filter to remove

Triethylamine HCl Concentrate Filtrate Distill under
Reduced Pressure

N-Formylglycine
Ethyl Ester

Click to download full resolution via product page

Figure 2. Workflow for the synthesis of N-Formylglycine Ethyl Ester.

Protocol:
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A suspension of glycine ethyl ester hydrochloride (0.495 mole) in methyl formate (250 ml) is

prepared in a suitable reaction vessel.

Triethylamine (0.544 mole) is added to the stirred suspension.

The resulting mixture is heated under reflux for 20 hours.

After the reaction is complete, the mixture is cooled to room temperature.

The precipitated triethylamine hydrochloride is removed by filtration through a Büchner

funnel.

The filtrate is concentrated on a rotary evaporator.

The remaining clear oil is distilled under reduced pressure to yield N-formylglycine ethyl
ester.

N-Formylglycine Ethyl Ester serves as a precursor for the synthesis of ethyl isocyanoacetate,

a valuable reagent in the synthesis of various heterocyclic compounds.[3]
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Reaction Setup Reaction Workup

Dissolve N-Formylglycine Ethyl Ester and
Triethylamine in Dichloromethane Cool to 0° to -2°C Add Phosphorus Oxychloride

dropwise at 0°C Stir at 0°C for 1 hour Add aqueous Sodium Carbonate
while maintaining 25-30°C

Separate aqueous layer and
extract with Dichloromethane

Dry organic layer and
concentrate Ethyl Isocyanoacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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